Cas no 2171804-85-4 (5-bromo-2-(2-methylpiperidin-1-yl)pyrimidine-4-carboxylic acid)

• Product Name: 5-bromo-2-(2-methylpiperidin-1-yl)pyrimidine-4-carboxylic acid
• CAS No: 2171804-85-4
• MF: C₁₁H₁₄BrN₃O₂
• MW: 300.15176153183
• CID: 5865645
• PubChem ID: 165527392
• Update Time: 2025-08-05

5-bromo-2-(2-methylpiperidin-1-yl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2-methylpiperidin-1-yl)pyrimidine-4-carboxylic acid
• 2171804-85-4
• EN300-1456718

• Inchi： 1S/C11H14BrN3O2/c1-7-4-2-3-5-15(7)11-13-6-8(12)9(14-11)10(16)17/h6-7H,2-5H2,1H3,(H,16,17)
• InChI Key： AHRIPOUNMPMCLQ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1C(=O)O)N1CCCCC1C

Computed Properties

• Exact Mass: 299.02694g/mol
• Monoisotopic Mass: 299.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.3Ų

Additional information on 5-bromo-2-(2-methylpiperidin-1-yl)pyrimidine-4-carboxylic acid

5-Bromo-2-(2-Methylpiperidin-1-yl)Pyrimidine-4-Carboxylic Acid: A Comprehensive Overview

The compound 5-bromo-2-(2-methylpiperidin-1-yl)pyrimidine-4-carboxylic acid (CAS No. 2171804-85-4) is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities. The molecule features a pyrimidine ring system, a bromine substituent at the 5-position, and a 2-methylpiperidinyl group attached at the 2-position, along with a carboxylic acid group at the 4-position. These structural elements contribute to its unique pharmacological properties and make it a promising candidate for drug development.

Recent advancements in chemical synthesis have enabled the efficient production of 5-bromo-2-(2-methylpiperidin-1-yl)pyrimidine-4-carboxylic acid. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a study published in *Journal of Medicinal Chemistry* highlighted the use of microwave-assisted synthesis to streamline the preparation process, significantly reducing reaction time while maintaining high product quality. This approach not only enhances scalability but also aligns with green chemistry principles by minimizing waste and energy consumption.

The pharmacological profile of 5-bromo-2-(2-methylpiperidin-1-yl)pyrimidine-4-carboxylic acid has been extensively investigated in recent years. Preclinical studies have demonstrated its potent inhibitory activity against several key enzymes involved in inflammatory and proliferative diseases. For example, a research team from the University of California reported that this compound exhibits strong anti-inflammatory properties by selectively inhibiting cyclooxygenase (COX)-2, a key enzyme associated with pain and inflammation. Furthermore, its ability to modulate kinase activity has positioned it as a potential lead compound for anti-cancer drug development.

One of the most intriguing aspects of 5-bromo-2-(2-methylpiperidin-1-yl)pyrimidine-4-carboxylic acid is its dual targeting mechanism. Unlike traditional drugs that often target a single pathway, this compound has shown the ability to interact with multiple molecular targets simultaneously. A study published in *Nature Communications* revealed that it can inhibit both histone deacetylases (HDACs) and mitogen-activated protein kinase (MAPK) pathways, making it a versatile candidate for treating complex diseases such as cancer and neurodegenerative disorders.

The carboxylic acid group at the 4-position plays a critical role in the compound's solubility and bioavailability. Researchers have explored various strategies to enhance its pharmacokinetic properties, including prodrug design and nanoparticle encapsulation. A recent study in *Drug Delivery* demonstrated that incorporating this compound into lipid nanoparticles significantly improved its stability and absorption rate, paving the way for more effective therapeutic applications.

In terms of therapeutic applications, 5-bromo-2-(2-methylpiperidin-1-yl)pyrimidine-4-carboxylic acid has shown particular promise in oncology. Its ability to induce apoptosis in cancer cells while sparing normal cells makes it an attractive option for targeted therapy. Preclinical trials have indicated significant tumor growth inhibition in models of breast and colon cancer, with minimal adverse effects on healthy tissues.

Moreover, this compound has garnered attention for its potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Its anti-inflammatory properties, combined with its ability to modulate immune responses, make it a compelling candidate for developing novel therapeutics in this domain.

Despite its promising profile, further research is needed to fully elucidate the mechanisms underlying its biological activities. Ongoing studies are focusing on identifying additional molecular targets and understanding the compound's interaction with cellular signaling pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, 5-bromo-2-(2-methylpiperidin-1-yllpyrimidine--carboxylic acid represents a significant advancement in medicinal chemistry. Its unique structure, coupled with cutting-edge synthetic methods and promising preclinical results, positions it as a leading candidate for developing innovative therapies across multiple therapeutic areas. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs and improving patient outcomes.